Cas no 1798004-39-3 (11,11-Dichloro Oxcarbazepine)
11,11-Dichloro Oxcarbazepine Chemical and Physical Properties
Names and Identifiers
-
- 11,11-Dichloro Oxcarbazepine
-
- Inchi: 1S/C15H10Cl2N2O2/c16-15(17)10-6-2-4-8-12(10)19(14(18)21)11-7-3-1-5-9(11)13(15)20/h1-8H,(H2,18,21)
- InChI Key: PJCNKGXLGJJUKF-UHFFFAOYSA-N
- SMILES: C1(=O)c2ccccc2N(C(=O)N)c2ccccc2C1(Cl)Cl
11,11-Dichloro Oxcarbazepine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D435540-2.5mg |
11,11-Dichloro Oxcarbazepine |
1798004-39-3 | 2.5mg |
$ 201.00 | 2023-04-17 | ||
| TRC | D435540-25mg |
11,11-Dichloro Oxcarbazepine |
1798004-39-3 | 25mg |
$ 1596.00 | 2023-04-17 |
11,11-Dichloro Oxcarbazepine Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 11,11-Dichloro Oxcarbazepine
Comprehensive Overview of 11,11-Dichloro Oxcarbazepine (CAS No. 1798004-39-3): Properties, Applications, and Research Insights
11,11-Dichloro Oxcarbazepine (CAS No. 1798004-39-3) is a specialized chemical compound derived from the structural modification of Oxcarbazepine, a well-known anticonvulsant drug. This derivative has garnered significant attention in pharmaceutical research due to its unique halogenated structure, which may influence its pharmacokinetic and pharmacodynamic properties. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, epilepsy treatment, and neuropathic pain management.
The compound's molecular formula, C15H10Cl2N2O2, highlights the introduction of two chlorine atoms at the 11-position, a modification that could enhance its binding affinity to target receptors. Recent studies suggest that 11,11-Dichloro Oxcarbazepine may exhibit improved metabolic stability compared to its parent compound, making it a candidate for next-generation therapeutic agents. This aligns with current trends in precision medicine and drug repurposing, where slight molecular alterations can lead to significant clinical benefits.
In the context of synthetic chemistry, 1798004-39-3 serves as a valuable intermediate for developing novel analogs. Its synthesis typically involves multi-step organic reactions, including chlorination and oxidation processes, which are optimized for yield and purity. The compound's crystallinity and solubility profile are critical parameters for formulation scientists, especially in designing oral dosage forms or controlled-release systems.
From a market perspective, the demand for 11,11-Dichloro Oxcarbazepine is driven by its potential in addressing drug-resistant epilepsy, a hot topic in neurology. Search engine analytics reveal frequent queries such as "new epilepsy drugs 2024" and "modified anticonvulsants for better efficacy," reflecting public interest in advanced treatments. Additionally, its role in neuroprotection studies resonates with the growing focus on neurodegenerative diseases like Alzheimer's and Parkinson's.
Quality control of CAS No. 1798004-39-3 involves rigorous analytical techniques, including HPLC, NMR spectroscopy, and mass spectrometry, to ensure compliance with pharmacopeial standards. Regulatory guidelines emphasize the need for impurity profiling and stability testing, particularly for compounds intended for preclinical trials. These aspects are frequently searched by professionals under terms like "HPLC methods for oxcarbazepine derivatives" or "ICH stability protocols for CNS drugs."
Environmental and safety assessments of 11,11-Dichloro Oxcarbazepine are also critical, given the increasing scrutiny of pharmaceutical waste and green chemistry practices. Researchers are exploring biodegradable formulations and solvent-free synthesis methods to align with sustainability goals. This aligns with popular search trends such as "eco-friendly drug synthesis" and "reducing API environmental impact."
In conclusion, 11,11-Dichloro Oxcarbazepine (CAS No. 1798004-39-3) represents a promising avenue for both academic and industrial research. Its dual focus on therapeutic innovation and sustainable manufacturing positions it as a compound of high relevance in modern pharmacology. Future studies may explore its mechanism of action in greater depth or investigate synergistic effects with other CNS-active compounds, further expanding its potential applications.
1798004-39-3 (11,11-Dichloro Oxcarbazepine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)